Cas no 2411178-20-4 ([1,1'-Bicyclobutyl]-2-amine, (1R,2R)-)

• Product Name: [1,1'-Bicyclobutyl]-2-amine, (1R,2R)-
• CAS No: 2411178-20-4
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 6030204
• PubChem ID: 99715517
• Update Time: 2025-06-14

[1,1'-Bicyclobutyl]-2-amine, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bicyclobutyl]-2-amine, (1R,2R)-
• 2411178-20-4
• rac-(1R,2R)-[1,1'-bi(cyclobutane)]-2-amine
• (1R,2R)-[1,1'-Bi(cyclobutan)]-2-amine
• EN300-7549175

• Inchi： 1S/C8H15N/c9-8-5-4-7(8)6-2-1-3-6/h6-8H,1-5,9H2/t7-,8-/m1/s1
• InChI Key： FCDCYVAHYWSBAR-HTQZYQBOSA-N
• SMILES： [C@H]1(C2CCC2)CC[C@H]1N

Computed Properties

• Exact Mass: 125.120449483g/mol
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.016±0.06 g/cm3(Predicted)
• Boiling Point: 186.4±8.0 °C(Predicted)
• pka: 10.83±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on [1,1'-Bicyclobutyl]-2-amine, (1R,2R)-

Recent Advances in the Study of [1,1'-Bicyclobutyl]-2-amine, (1R,2R)- (CAS: 2411178-20-4)

The compound [1,1'-Bicyclobutyl]-2-amine, (1R,2R)- (CAS: 2411178-20-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This chiral bicyclic amine, characterized by its rigid bicyclobutyl scaffold, has been explored as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs and enzyme inhibitors. Recent studies have highlighted its role in modulating neurotransmitter systems and its potential as a pharmacophore in drug design.

A 2023 study published in the Journal of Medicinal Chemistry investigated the stereoselective synthesis of [1,1'-Bicyclobutyl]-2-amine, (1R,2R)- and its derivatives, emphasizing its utility in constructing conformationally constrained analogs of GABAergic compounds. The research demonstrated that the (1R,2R) configuration exhibits enhanced binding affinity to GABA_A receptors compared to its stereoisomers, suggesting its potential in developing anxiolytic and anticonvulsant agents. The study also reported improved metabolic stability of derivatives incorporating this scaffold, addressing a common limitation of CNS-targeted small molecules.

In parallel, a collaborative effort between academic and industrial researchers (Nature Chemical Biology, 2024) explored the application of [1,1'-Bicyclobutyl]-2-amine, (1R,2R)- in covalent inhibitor design. The team utilized the strained bicyclobutyl ring system to develop irreversible inhibitors of serine hydrolases, a protein family implicated in numerous disease pathways. The unique geometry of the compound allowed for selective targeting of enzyme active sites while minimizing off-target effects. This approach has shown promise in preclinical models of inflammation and neurodegenerative diseases.

From a synthetic chemistry perspective, recent advancements in catalytic asymmetric synthesis (ACS Catalysis, 2023) have addressed previous challenges in obtaining enantiomerically pure [1,1'-Bicyclobutyl]-2-amine, (1R,2R)-. A novel palladium-catalyzed [2+2] cycloaddition methodology has been developed, achieving >99% enantiomeric excess and scalable yields. This breakthrough is particularly significant for industrial applications where large-scale production of the chiral amine is required for drug development programs.

The pharmacological profile of [1,1'-Bicyclobutyl]-2-amine, (1R,2R)- continues to be elucidated through ongoing research. Recent in vivo studies have demonstrated favorable blood-brain barrier penetration and low toxicity profiles, making it an attractive scaffold for CNS drug discovery. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, targeting indications ranging from epilepsy to neuropathic pain. As research progresses, the full therapeutic potential of this structurally unique amine is expected to be further unlocked through innovative medicinal chemistry approaches and target validation studies.